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Compound of Interest

Compound Name: AD57

Cat. No.: B11937293 Get Quote

This technical guide provides a summary of the safety and handling guidelines for DOW

CORNING(R) 57 ADDITIVE, intended for researchers and professionals in relevant fields.

Hazard Identification and First Aid
The primary hazards associated with DOW CORNING(R) 57 ADDITIVE involve direct contact

with eyes and prolonged skin exposure.[1] Ingestion hazard is considered low under normal

use.[1]

Table 1: Hazard Summary and First Aid Measures
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Exposure Route Potential Health Effects First Aid Procedures

Eye Contact Moderate irritation.[1]

Immediately flush with water

for 15 minutes and seek

medical attention.[1]

Skin Contact

No significant irritation from

single short-term exposure.[1]

Prolonged or repeated

exposure may cause irritation.

[1]

No specific first aid is typically

needed.[1] Washing at

mealtime and at the end of a

shift is adequate.[1]

Inhalation

No significant effects are

expected from a single short-

term exposure.[1]

No specific first aid is required.

[1]

Ingestion
Low ingestion hazard in

normal use.[1]

No specific first aid is

necessary.[1]

Physical and Chemical Properties
DOW CORNING(R) 57 ADDITIVE is an amber-colored liquid with a characteristic odor.[1] It is a

silicone-based product.[1]

Table 2: Physical and Chemical Properties

Property Value

Physical Form Liquid[1]

Color Amber[1]

Odor Characteristic[1]

Flash Point
181.9 °F / 83.3 °C (Pensky-Martens Closed

Cup)[1]

Chemical Stability Stable[1]

Hazardous Polymerization Will not occur[1]
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Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

product.

Table 3: Handling and Storage Guidelines

Aspect Guideline

Ventilation General ventilation is recommended.[1]

Eye Protection Use safety glasses as a minimum.[1]

Skin Protection

No special protection is needed for general

handling.[1] Washing at mealtime and the end of

the shift is sufficient.[1]

Respiratory Protection
No respiratory protection should be needed

under normal use.[1]

Fire Prevention

Static electricity may accumulate and ignite

vapors.[1] Prevent fire hazards by bonding and

grounding or using an inert gas purge.[1] Keep

containers closed and away from heat, sparks,

and flame.[1]

Incompatible Materials
Avoid contact with oxidizing materials, which

can cause a reaction.[1]

Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Table 4: Accidental Release Procedures
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Step Action

Containment
If possible, dike the material to prevent

spreading.[1]

Cleanup

Pump the diked material into an appropriate

container.[1] Clean up remaining material with a

suitable absorbent.[1] Be aware that even small

quantities of spilled material can present a slip

hazard.[1]

Final Cleaning
May require the use of steam, solvents, or

detergents.[1]

Disposal

Dispose of saturated absorbent and cleaning

materials appropriately, as spontaneous heating

may occur.[1] Adhere to local, state, and federal

regulations for the disposal of the material and

cleanup supplies.[1]

Experimental Workflow: General Handling in a
Laboratory Setting
The following diagram outlines a general workflow for handling DOW CORNING(R) 57

ADDITIVE in a research or laboratory environment.
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Preparation

Handling

Cleanup & Storage

Don Personal Protective Equipment (PPE)
(Safety Glasses)

Set up well-ventilated workspace

Dispense Additive

Mix with other components

Clean any spills promptly

Dispose of waste per regulations

Store in a closed container away from heat/sparks

Click to download full resolution via product page

Caption: General laboratory workflow for handling DOW CORNING(R) 57 ADDITIVE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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